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Mode of Action and Cellular Targets

Experimental evidence indicates that Chloroneb's antifungal activity stems from its ability to induce

membrane damage. The table below summarizes the key experimental findings on its cellular effects:

Observed Effect
Experimental
Context

Significance Citation

Lysis of the inner

mitochondrial
membrane

Studies on fungal

species

Disrupts cellular energy production and

metabolism.

[1]

Attack on the nuclear
membrane

Observed at higher
fungicide doses

Suggests potential for broader cellular
disruption and damage to genetic

material.

[1]

Disruption of various

other membranes

Higher doses on

various fungi

Indicates a general membrane-

disrupting effect, not limited to specific
organelles.

[1]

Based on this experimental data, the proposed mechanism of action can be visualized as a process leading to

membrane integrity loss:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://www.smolecule.com/products/s523523?utm_src=pdf-interest
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/004835758290089X
https://www.sciencedirect.com/science/article/pii/004835758290089X
https://www.sciencedirect.com/science/article/pii/004835758290089X
https://www.smolecule.com/products/s523523?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Chloroneb Application

Root Uptake
(Systemic Absorption)

Primary Mode of Action:
Lipid Peroxidation Inhibitor

Induces Lysis of the
Inner Mitochondrial Membrane

Attacks the Nuclear Membrane
(at higher doses)

Disrupts Other
Cellular Membranes

Loss of Membrane Integrity
and Cell Death

Click to download full resolution via product page

Proposed mechanism of Chloroneb leading to fungal cell death.

Fungicide Classification and Properties

For researchers, the classification and key characteristics of Chloroneb are summarized below:

Property Description

FRAC Code 14 [2]

FRAC Group Aromatic hydrocarbons [2]

Chemical Name 1,4-dichloro-2,5-dimethoxybenzene [2] [3]
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Property Description

Molecular Formula C₈H₈Cl₂O₂ [2]

Solubility (Water) 8 mg/L at 20°C (Low) [2]

Log P 3.58 (High) [2]

Primary Use Seed treatment for fungal diseases in crops like soybeans, cotton, and beans [2].

Its low aqueous solubility and high soil persistence (typical soil DT₅₀ of 130 days) make it suitable for

long-term seed and soil protection [2].

Detailed Experimental Evidence

Key historical studies provide the foundational evidence for Chloroneb's mode of action. The following

table outlines the methodologies and conclusions from pivotal experiments:

Study Focus Detailed Methodology Key Findings Citation

Effect on growth

& ultrastructure

Treated various fungal species

with Chloroneb and its
metabolites; analyzed cell

structure using electron
microscopy.

Caused significant ultrastructural

changes, including lysis of the inner
mitochondrial membrane and

damage to the nuclear membrane.

[1]

Specificity &
mechanism

Investigated effects on
susceptible and resistant fungi,

likely observing growth inhibition
and structural changes.

Helped establish the specificity of
Chloroneb's action and provided

early evidence for its membrane-
targeting mechanism.

[1]

Growth &
metabolism in

Ustilago maydis

Studied the impact of Chloroneb
on the growth and metabolic

processes of the corn smut
fungus.

Provided data on how the fungicide
disrupts normal fungal metabolism,

consistent with energy failure due
to mitochondrial damage.

[1]
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Regulatory and Research Status

Chloroneb is now considered an obsolete fungicide and is not approved for use in the European Union

[2]. Much of the foundational research on its mechanism was conducted in the 1970s and 1980s [1]. For

researchers, it serves as a historical case study of a membrane-disrupting fungicide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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